Cas no 2418667-92-0 (3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid)

• Product Name: 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid
• CAS No: 2418667-92-0
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 5677029
• PubChem ID: 165771854
• Update Time: 2025-08-05

3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628552
• 2418667-92-0
• 3-amino-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
• 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid

• Inchi： 1S/C23H20N2O4/c1-13-19(22(26)27)10-14(11-21(13)24)25-23(28)29-12-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-11,20H,12,24H2,1H3,(H,25,28)(H,26,27)
• InChI Key： WJJKAGHHLCJDML-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C)=C(C(=O)O)C=1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 388.14230712g/mol
• Monoisotopic Mass: 388.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid

Introduction to 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid (CAS No. 2418667-92-0)

3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid, identified by its CAS number 2418667-92-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and biological activities. The presence of an amino group, a methylbenzoic acid core, and a fluorenylmethoxycarbonyl (Fmoc) moiety makes this molecule a promising candidate for further exploration in drug discovery and therapeutic development.

The Fmoc protective group is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature suggests that 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid could serve as a valuable intermediate in the synthesis of more complex peptides or peptidomimetics. Additionally, the benzoic acid moiety is known for its role in various biological processes, including inflammation modulation and pain relief, which underscores the potential therapeutic relevance of this compound.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with neurological disorders. The structural features of 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid make it an attractive candidate for investigating its interactions with neurotransmitter receptors and enzymes. Preliminary studies have suggested that compounds with similar structural motifs may exhibit properties relevant to the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the increasing prevalence of neurodegenerative disorders worldwide.

The fluorenylmethoxycarbonyl group not only provides stability during synthetic processes but also influences the solubility and bioavailability of the compound. This is a critical consideration in drug development, as poor solubility can significantly hinder the absorption and efficacy of a therapeutic agent. By incorporating this group, researchers aim to enhance the pharmacokinetic profile of 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid, making it more suitable for clinical applications.

Furthermore, the presence of multiple amino groups in the structure suggests potential for further derivatization, allowing for the creation of analogs with tailored biological activities. This flexibility is highly valuable in medicinal chemistry, as it enables researchers to optimize key pharmacophoric elements while maintaining structural integrity. Such modifications can lead to improved potency, selectivity, and reduced toxicity—essential attributes for any successful therapeutic agent.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided insights into potential binding modes and affinity profiles, guiding experimental efforts toward more efficient drug design. By integrating computational methods with traditional synthetic approaches, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The pharmaceutical industry has long recognized the importance of structurally diverse compounds in drug discovery. 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid exemplifies this principle by combining several pharmacologically relevant moieties into a single molecule. Its potential applications span multiple therapeutic areas, including oncology, immunology, and central nervous system disorders. As research continues to uncover new biological functions associated with this class of compounds, the value of CAS No. 2418667-92-0 is likely to increase further.

In conclusion, 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with its potential biological activities, makes it a compelling subject for further investigation. By leveraging cutting-edge synthetic techniques and computational tools, researchers are poised to unlock new therapeutic possibilities derived from this remarkable compound.